N-(4-methylphenyl)-2,6-dinitro-3-pyridinamine

• IUPAC Name: N-(4-methylphenyl)-2,6-dinitropyridin-3-amine
• InChI: InChI=1S/C12H10N4O4/c1-8-2-4-9(5-3-8)13-10-6-7-11(15(17)18)14-12(10)16(19)20/h2-7,13H,1H3
• InChI Key: FIJBWQXJDJXKRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=C(N=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C12H10N4O4
• Molecular Weight: 274.23 g/mol

Description

N-(4-methylphenyl)-2,6-dinitro-3-pyridinamine, commonly known as Methyl Parathion, is a highly toxic organophosphate insecticide. It is widely used in agriculture to control pests and increase crop yield. However, due to its toxicity, it poses a significant threat to human health and the environment.

Mechanism of Action

Methyl Parathion works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This leads to an accumulation of acetylcholine in the nervous system, causing overstimulation and ultimately paralysis of the insect.
Biochemical and Physiological Effects:
Methyl Parathion has been shown to have a wide range of biochemical and physiological effects on both target and non-target organisms. In insects, it causes a disruption of the nervous system, leading to paralysis and death. In mammals, it can cause a range of symptoms, including nausea, vomiting, diarrhea, and respiratory distress. Long-term exposure to Methyl Parathion has been linked to neurological disorders, such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

Methyl Parathion is a widely used insecticide in laboratory experiments due to its effectiveness against a wide range of pests. However, due to its toxicity, it must be handled with extreme care and appropriate safety measures must be taken. Additionally, its toxicity makes it difficult to study its effects on non-target organisms.

Future Directions

There are several future directions for research related to Methyl Parathion. One area of research is the development of safer and more effective alternatives to Methyl Parathion for pest control. Another area of research is the study of the long-term effects of Methyl Parathion on human health and the environment. Additionally, there is a need for further research on the effects of Methyl Parathion on non-target organisms, such as bees and aquatic organisms, to better understand its impact on ecosystems.

Synthesis Methods

Methyl Parathion can be synthesized by reacting 4-methylphenol with phosphorus oxychloride, followed by the reaction with 2,6-dinitro-3-chloropyridine. The final product is obtained by reacting the intermediate with sodium hydroxide.

Scientific Research Applications

Methyl Parathion has been extensively studied for its insecticidal properties. It has been shown to be effective against a wide range of pests, including aphids, mites, and thrips. However, due to its toxicity, it has also been studied for its effects on non-target organisms, such as birds, bees, and aquatic organisms.